![molecular formula C17H22N4O B2661504 N-((2-(dimethylamino)pyrimidin-4-yl)methyl)-4-phenylbutanamide CAS No. 1796966-28-3](/img/structure/B2661504.png)
N-((2-(dimethylamino)pyrimidin-4-yl)methyl)-4-phenylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2-(dimethylamino)pyrimidin-4-yl)methyl)-4-phenylbutanamide, also known as DMXAA, is a small molecule that has been studied for its potential as an anti-cancer agent. This compound was first discovered in the 1980s and has been the subject of numerous scientific studies since then.
Scientific Research Applications
Anticancer Applications
Pyrimidine derivatives have been broadly applied in therapeutic disciplines due to their high degree of structural diversity . They have been reported to have anticancer properties, and are used in the treatment of myeloid leukemia . For example, imatinib, Dasatinib, and nilotinib are pyrimidine-based drugs and well-established treatments for leukemia .
Antimicrobial and Antifungal Applications
Pyrimidine derivatives have also been reported to have antimicrobial and antifungal properties. This makes them useful in the development of drugs to treat various infections caused by microbes and fungi.
Antiparasitic Applications
These compounds have been found to have antiparasitic properties , making them potentially useful in the treatment of diseases caused by parasites.
Diuretic Applications
Pyrimidine derivatives have been reported to have diuretic properties . This means they can increase the production of urine, helping the body get rid of excess water and salt.
Antitumor Applications
These compounds have been found to have antitumor properties . This makes them potentially useful in the development of drugs to treat various types of tumors.
Antifilarial Applications
Pyrimidine derivatives have been reported to have antifilarial properties . This means they can potentially be used in the treatment of diseases caused by filarial worms.
DNA Topoisomerase II Inhibitors
These compounds have been found to inhibit DNA topoisomerase II , an enzyme that plays a crucial role in DNA replication. This property makes them potentially useful in the development of drugs to treat various diseases, including cancer.
Antitubercular Agents
Pyrimidine derivatives have been reported to have antitubercular properties . This means they can potentially be used in the development of drugs to treat tuberculosis.
properties
IUPAC Name |
N-[[2-(dimethylamino)pyrimidin-4-yl]methyl]-4-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O/c1-21(2)17-18-12-11-15(20-17)13-19-16(22)10-6-9-14-7-4-3-5-8-14/h3-5,7-8,11-12H,6,9-10,13H2,1-2H3,(H,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVAMSFGAOYENFG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=CC(=N1)CNC(=O)CCCC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((2-(dimethylamino)pyrimidin-4-yl)methyl)-4-phenylbutanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.